N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-nitrobenzamide

• IUPAC Name: N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-nitrobenzamide
• InChI: InChI=1S/C19H16N4O3S/c1-12-4-2-3-5-17(12)22-18(15-10-27-11-16(15)21-22)20-19(24)13-6-8-14(9-7-13)23(25)26/h2-9H,10-11H2,1H3,(H,20,24)
• InChI Key: YRPCHQVHVAFROF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C3CSCC3=N2)NC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C19H16N4O3S
• Molecular Weight: 380.4 g/mol

Description

N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the thienopyrazole family and has shown promising results in various studies.

Scientific Research Applications

Synthesis and Material Science Applications

Synthesis of Complex Molecules : Chemical precursors similar to N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-nitrobenzamide are utilized in multistep synthetic pathways. For instance, the synthesis of chlorantraniliprole, a notable insecticide, involves the use of 3-methyl-2-nitrobenzoic acid as a starting material, undergoing several reactions including esterification and amidation (Chen Yi-fen et al., 2010). This highlights the compound's potential role in synthesizing complex molecules, possibly for agricultural or pharmaceutical applications.

Development of Antimicrobial Agents : Derivatives of pyrazole and nitrobenzamide, structurally related to the compound of interest, have been synthesized and evaluated for their antimicrobial activity. For example, some N-(pyrazol-5-yl)-2-nitrobenzamides showed inhibitory activity against a range of microbial species, indicating the potential of such compounds in developing new antimicrobial agents (G. Daidone et al., 1992).

Polymer Science and Materials Engineering

Polyimide Synthesis : Novel diamines with structures incorporating elements similar to this compound have been used to synthesize thermally stable polyimides. These materials, characterized by their resistance to high temperatures and chemical stability, are valuable in various industrial applications, from aerospace to electronics (S. Mehdipour‐Ataei et al., 2004).

Heterocyclic Dyes and Pigments

Synthesis of Heterocyclic Dyes : Compounds incorporating pyrazolone and nitrophenol functionalities serve as intermediates in the synthesis of heterocyclic dyes. These dyes, exhibiting varied structural features and spectral properties, are crucial for developing new materials with specific optical characteristics, potentially useful in dye-sensitized solar cells or organic light-emitting diodes (Huifen Qian et al., 2019).

Medicinal Chemistry and Drug Design

Development of Anticancer Agents : The structural motifs found in this compound are similar to those in compounds evaluated for their antitumor activities. For example, certain benzamide derivatives have been studied for their structure-property relationships and antitumor activity, providing a foundation for designing new anticancer drugs (Dian He et al., 2014).